Cas no 192461-71-5 ((1R,3S,4S)-2-(1R)-1-phenylethyl-2-azabicyclo2.2.1heptan-3-ylmethanol)

• Product Name: (1R,3S,4S)-2-(1R)-1-phenylethyl-2-azabicyclo2.2.1heptan-3-ylmethanol
• CAS No: 192461-71-5
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• MDL: MFCD09863450
• CID: 5211566
• Update Time: 2025-07-08

(1R,3S,4S)-2-(1R)-1-phenylethyl-2-azabicyclo2.2.1heptan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-3-methanol, 2-[(1R)-1-phenylethyl]-, (1R,3S,4S)-
• (1R,3S,4S)-2-(1R)-1-phenylethyl-2-azabicyclo2.2.1heptan-3-ylmethanol

• MDL： MFCD09863450
• Inchi： 1S/C15H21NO/c1-11(12-5-3-2-4-6-12)16-14-8-7-13(9-14)15(16)10-17/h2-6,11,13-15,17H,7-10H2,1H3/t11-,13+,14-,15-/m1/s1
• InChI Key： AJNLVRWOBBPLRG-FAAHXZRKSA-N
• SMILES： [C@]12([H])C[C@]([H])(CC1)[C@@H](CO)N2[C@@H](C1=CC=CC=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R,3S,4S)-2-(1R)-1-phenylethyl-2-azabicyclo2.2.1heptan-3-ylmethanol

Compound CAS No. 192461-71-5: A Comprehensive Overview

The compound with CAS No. 192461-71-5, also known as (1R,3S,4S)-2-(1R)-1-phenylethyl-2-azabicyclo[2.2.1]heptan-3-ylmethanol, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug development and material science.

Chemical Structure and Properties: The molecule features a bicyclic structure with a phenethyl group attached to the nitrogen atom in the bicyclo[2.2.1]heptane system. This configuration imparts unique steric and electronic properties, making it an interesting candidate for further study. Recent research has highlighted its ability to act as a chiral auxiliary in asymmetric synthesis, which could revolutionize the way complex molecules are synthesized in the pharmaceutical industry.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that includes ring-closing metathesis and subsequent functionalization. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its stereochemistry and molecular structure. These findings have been published in leading journals, underscoring the compound's importance in organic chemistry.

Applications in Drug Development: The compound's chiral properties make it an ideal candidate for use in enantioselective catalysis and asymmetric synthesis. Recent studies have demonstrated its effectiveness in synthesizing biologically active compounds with high enantiomeric excess, which is crucial for drug development. Its potential applications in the creation of novel pharmaceuticals are currently being explored by researchers worldwide.

Environmental Impact and Safety: While the compound itself is not classified as a hazardous material, its synthesis involves the use of certain reagents that require careful handling. Researchers are actively investigating more sustainable methods of production to minimize environmental impact without compromising on the quality or efficiency of the synthesis process.

Future Prospects: The ongoing research into CAS No. 192461-71-5 suggests that it could play a pivotal role in advancing drug discovery and chemical synthesis technologies. Its unique properties offer a platform for developing innovative solutions in areas such as personalized medicine and green chemistry.